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Compound of Interest

Compound Name: Dinitolmide

Cat. No.: B000635 Get Quote

Welcome to the technical support center for dinitolmide. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

potential interactions of dinitolmide with other common feed additives. Below you will find

frequently asked questions (FAQs), troubleshooting guides, and detailed experimental

protocols to assist in your research and development efforts.

Frequently Asked Questions (FAQs)
Q1: What is dinitolmide and what is its primary use in animal feed?

A1: Dinitolmide, also known as zoalene, is a synthetic anticoccidial drug used as a feed

additive for poultry. Its primary function is to prevent and control coccidiosis, a parasitic disease

of the intestinal tract caused by protozoa of the Eimeria species. By controlling coccidiosis,

dinitolmide helps to reduce economic losses in poultry production that result from poor growth,

reduced feed efficiency, and increased mortality.

Q2: Are there any known feed additives that should NOT be used with dinitolmide?

A2: Yes. It is advised that birds receiving medication with dinitolmide should not be treated

with nitrofurans, such as nitrofurazone and furaltadone. While specific quantitative data on the

negative interactions are limited in publicly available literature, this precaution suggests a

potential for adverse effects.

Q3: Can dinitolmide be used in combination with ionophore anticoccidials?
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A3: While direct studies on the simultaneous use of dinitolmide and ionophores are scarce,

the common industry practice of "shuttle programs" suggests that they are typically not used at

the same time. These programs involve using a synthetic anticoccidial like dinitolmide in one

phase of the growth cycle (e.g., starter feed) and an ionophore (e.g., salinomycin or monensin)

in another phase (e.g., grower feed). This separation may be to mitigate potential negative

interactions or to manage the development of drug resistance.

Q4: Are there any feed additives that have shown a positive interaction with dinitolmide?

A4: Yes, research has shown that combining dinitolmide with montmorillonite (MMT), a type of

clay, can enhance its anticoccidial effect. This combination has been shown to significantly

increase body weight gain and reduce lesion scores and oocyst excretion in broilers infected

with Eimeria tenella.
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Observed Issue Potential Cause Troubleshooting Steps

Reduced feed intake and

growth depression

Possible negative interaction

between dinitolmide and

another feed additive.

1. Immediately review the feed

formulation to identify all

additives being used in

conjunction with dinitolmide. 2.

Discontinue the use of any

non-essential additives to

isolate the potential interacting

compound. 3. If a specific

interaction is suspected,

conduct a controlled pen trial

to confirm the effect. 4. Consult

a veterinarian or animal

nutrition expert.

Signs of toxicity (e.g., nervous

signs, mortality)

Potential potentiation of toxicity

due to an interaction with

another substance or

overdosage.

1. Verify the dosage of

dinitolmide and all other

medicated additives in the

feed. 2. Cease feeding the

suspect batch immediately. 3.

Collect feed samples for

analysis to confirm the

concentration of all additives.

4. Provide supportive care to

affected animals and seek

veterinary assistance.
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Reduced anticoccidial efficacy

Development of drug

resistance or interference from

another feed additive.

1. Review the history of

anticoccidial use on the farm to

assess the potential for

resistance. 2. Consider rotating

to a different class of

anticoccidial in the next

production cycle. 3. Evaluate

the feed for any additives that

might interfere with

dinitolmide's absorption or

mechanism of action.

Quantitative Data on Dinitolmide Interactions
The following tables summarize available quantitative data from studies on dinitolmide
interactions.

Table 1: Effect of Dinitolmide and Dinitolmide-Montmorillonite Compound on Broiler

Performance Following Eimeria tenella Challenge

Treatment
Group

Average Body
Weight Gain
(g)

Lesion Score
Oocyst
Excretion
(10^4/g)

Anticoccidial
Index (ACI)

Infected,

Unmedicated
150.3 ± 15.2 3.8 ± 0.4 125.6 ± 18.7 <100

Dinitolmide (125

ppm)
185.7 ± 12.8 2.1 ± 0.3 65.4 ± 10.2 88.84

Dinitolmide/MMT

Compound
210.5 ± 14.1 1.2 ± 0.2 32.8 ± 8.5 165.21

Table 2: Effects of Amprolium and Dinitolmide on Performance of Broilers Challenged with

Field Isolates of Eimeria acervulina

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://www.benchchem.com/product/b000635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Group Weight Gain (g) Lesion Score

Unmedicated Control 235 2.8

Amprolium (125 ppm) 248 1.9

Dinitolmide (125 ppm) 251 1.7

Note: This study highlighted that while the drugs were effective against laboratory strains, they

were only partially effective against the tested field isolates, indicating potential resistance.

Key Experimental Protocols
Protocol 1: Evaluating the Interaction Between
Dinitolmide and Another Feed Additive in Broilers
This protocol outlines a general approach for an in vivo study to assess the interaction between

dinitolmide and another feed additive.

1. Experimental Animals and Housing:

Day-old broiler chicks of a commercial strain are randomly allocated to treatment groups.
Birds are housed in floor pens with fresh litter, with controlled lighting and temperature.

2. Diet and Treatment Groups:

A basal diet is formulated to meet the nutritional requirements of the birds.
Treatment groups should include:
Group A: Basal diet (Negative Control)
Group B: Basal diet + Dinitolmide (at recommended dosage)
Group C: Basal diet + Test Additive (at recommended dosage)
Group D: Basal diet + Dinitolmide + Test Additive

3. Coccidial Challenge (if applicable):

On a predetermined day (e.g., day 14), birds in challenged groups are orally inoculated with
a mixed culture of sporulated Eimeria oocysts.

4. Data Collection:
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Performance: Body weight and feed intake are recorded weekly. Feed conversion ratio
(FCR) is calculated.
Health Status: Mortality is recorded daily. Clinical signs of coccidiosis or toxicity are
monitored.
Lesion Scoring: On a specific day post-infection, a subset of birds from each group is
euthanized, and intestinal lesions are scored.
Oocyst Counts: Fecal samples are collected to determine oocyst shedding.

5. Statistical Analysis:

Data are analyzed using appropriate statistical methods (e.g., ANOVA) to determine
significant differences between treatment groups.

Protocol 2: Analysis of Dinitolmide in Animal Feed
This protocol describes a spectrophotometric method for the determination of dinitolmide in

feedstuffs.

1. Extraction:

A known weight of the feed sample is extracted with an acetone-water mixture.

2. Purification:

The extract undergoes liquid-liquid extraction and chromatography on an alumina column to
remove interfering substances.

3. Color Development and Measurement:

A colored complex is formed by reacting the purified dinitolmide with sodium hydroxide.
The absorbance of the colored solution is measured spectrophotometrically at a specific
wavelength.

4. Quantification:

The concentration of dinitolmide in the sample is calculated by comparing the absorbance
to a standard curve prepared with known concentrations of dinitolmide.
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Caption: Dinitolmide's mechanism of action against Eimeria.
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Animal Feed]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000635#dinitolmide-interference-with-other-feed-
additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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